Cas no 2097937-18-1 (1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol)

• Product Name: 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol
• CAS No: 2097937-18-1
• MF: C₁₀H₁₂F₃N₃O
• MW: 247.216992378235
• CID: 6350323
• PubChem ID: 126851853
• Update Time: 2025-10-31

1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol
• 1-pyrimidin-2-yl-4-(trifluoromethyl)piperidin-4-ol
• AKOS032464658
• 2097937-18-1
• F1907-9328

• Inchi： 1S/C10H12F3N3O/c11-10(12,13)9(17)2-6-16(7-3-9)8-14-4-1-5-15-8/h1,4-5,17H,2-3,6-7H2
• InChI Key： QWAWSIRAYLFPGF-UHFFFAOYSA-N
• SMILES： FC(C1(CCN(C2N=CC=CN=2)CC1)O)(F)F

Computed Properties

• Exact Mass: 247.09324650g/mol
• Monoisotopic Mass: 247.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.2Ų

Additional information on 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol

Professional Introduction to 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol (CAS No. 2097937-18-1)

1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2097937-18-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrimidine core linked to a piperidine scaffold, has garnered attention due to its structural features and potential biological activities. The presence of a trifluoromethyl group at the 4-position of the piperidine ring introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery.

The pyrimidine moiety is a fundamental structural unit in many biologically active molecules, including nucleoside analogs and antiviral agents. Its ability to mimic the structure of natural pyrimidines makes it a valuable scaffold for designing new therapeutic entities. In particular, the 2-substituted pyrimidine derivatives have been extensively studied for their roles in modulating various biological pathways. The incorporation of a pyrimidin-2-yl group in 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

The trifluoromethyl group is another critical feature of this compound, contributing to its pharmacological profile. This substituent is known for its ability to increase metabolic stability, improve binding affinity, and modulate lipophilicity, all of which are essential factors in drug design. The trifluoromethyl group in 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol likely enhances the compound's interaction with biological targets by influencing its electronic properties and spatial arrangement. Such modifications are often employed to optimize drug-like properties, ensuring that the molecule exhibits the desired efficacy and minimal toxicity.

The piperidine ring in this compound provides additional flexibility and functionalization possibilities. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with various biological targets. The 4-hydroxyl group in 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol offers a site for further chemical modification, allowing for the development of analogs with tailored biological activities. This hydroxyl group can be engaged in hydrogen bonding interactions, which are crucial for binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These tools have been instrumental in understanding the mechanism of action of 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol and its potential applications. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer, inflammation, and infectious disorders. The combination of the pyrimidine, piperidine, and trifluoromethyl moieties likely contributes to its multifaceted pharmacological effects.

In vitro studies have begun to explore the biological activity of 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol, providing insights into its potential therapeutic applications. Preliminary results indicate that this compound may exhibit inhibitory effects on enzymes such as kinases or proteases, which are key targets in oncology research. Additionally, its interaction with receptors involved in pain signaling has been investigated, suggesting potential applications in developing analgesic agents.

The synthesis of 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. The synthesis pathway also emphasizes green chemistry principles, minimizing waste and hazardous byproducts to ensure environmental sustainability.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. Suppliers specializing in fine chemicals provide researchers with access to compounds like 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol, enabling further exploration of their biological activities. These suppliers adhere to stringent quality control measures to ensure that researchers receive compounds with consistent purity and performance.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(pyrimidin-2-yl)-4-(trifluoromethyl)piperidin-4-ol will play an increasingly important role in drug discovery efforts. Their unique structural features and potential biological activities make them valuable tools for developing innovative treatments for various diseases. Collaborative efforts between academic researchers, pharmaceutical companies, and chemical suppliers will be essential in translating these findings into tangible therapeutic advancements.